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Compound of Interest

Compound Name:
alpha-Tocopherol phosphate

disodium salt

CAS No.: 90940-45-7

Cat. No.: B1146636 Get Quote

Introduction & Chemical Identity
-Tocopherol Phosphate Disodium Salt (TPNa) is a water-soluble, amphiphilic derivative of
Vitamin E. Unlike standard

-tocopherol (which is strictly lipophilic and oil-soluble), TPNa possesses a phosphorylated head
group chelated with sodium, granting it unique surfactant-like properties.[1]

It functions as a pro-drug: upon entering the skin or cellular environment, ubiquitous

phosphatases cleave the phosphate group, releasing active

-tocopherol.[1] Its primary advantage is the elimination of harsh solvents (like high-
concentration DMSO or Ethanol) typically required to deliver Vitamin E.[1]
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Property Specification Notes

CAS Number 60934-46-5
Distinct from

-Tocopherol (59-02-9)

Molecular Formula MW: ~554.65 g/mol

Solubility (Water) Freely Soluble (>50 mg/mL)
Forms clear micelles at high

concentrations

Solubility (Ethanol) Soluble
Useful for co-solvent

formulations

pH Stability Alkaline to Neutral (pH 7–9) Critical: Precipitates at pH < 5

Appearance White to off-white powder
Hygroscopic; store desiccated

at 4°C

Pre-Formulation Considerations
A. The pH Solubility Trap
The most common failure mode in TPNa dissolution is acidic precipitation. The phosphate head

group requires ionization to maintain water solubility.

Mechanism: At pH < 6, the disodium salt protonates to the mono-sodium or acid form (

-tocopherol phosphate), which is significantly less water-soluble and will precipitate as a
cloudy suspension.[1]

Rule: Always dissolve in neutral or slightly alkaline buffers (pH 7.4 PBS is ideal).[1] Avoid

direct dissolution in acidic media (e.g., 0.1 M HCl or unbuffered acidic cell culture media).[1]

B. Micelle Formation
TPNa is an amphiphile. Above its Critical Micelle Concentration (CMC), it self-assembles into

micelles.[1][2]

Observation: High-concentration stock solutions (>10 mg/mL) may appear slightly viscous or

exhibit the Tyndall effect (scattering light), which is normal.[1]
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Action: Do not mistake micellar opalescence for precipitation. Precipitation is characterized

by distinct white flakes or sedimentation.

Protocol 1: Preparation of Aqueous Stock Solution
(10 mM)
Application: Cell culture supplementation, in vitro antioxidant assays.[1]

Materials
-Tocopherol Phosphate Disodium Salt (TPNa)[1][3][4]

Solvent: Sterile PBS (pH 7.[1]4) or WFI (Water for Injection) adjusted to pH 8.[1]

Equipment: Vortex mixer, Ultrasonic bath (optional), 0.22 µm PES syringe filter.

Step-by-Step Methodology
Calculation:

Target Concentration: 10 mM[1][5]

Molecular Weight: 554.65 g/mol [1][4][6][7][8]

Required Mass: 5.55 mg per 1 mL of solvent.

Weighing:

Weigh the TPNa powder rapidly. The powder is hygroscopic; minimize exposure to humid

air to prevent clumping.

Dissolution (The "Wetting" Technique):

Add the powder to the vessel first.

Add 10% of the final volume of solvent (e.g., 100 µL for a 1 mL prep).[1]

Vortex vigorously for 30 seconds to create a thick slurry/paste. This prevents "rafting"

where dry powder floats on top of the water.
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Add the remaining 90% of the solvent.[5]

Clarification:

Vortex for 1 minute. The solution should be clear and colorless.

Troubleshooting: If particles persist, sonicate at 40 kHz for 5 minutes at room temperature.

Validation (Self-Check):

pH Check: Spot 2 µL on pH paper. Ensure pH is

7.0. If acidic, adjust immediately with dilute NaOH to prevent precipitation.

Sterilization:

Filter through a 0.22 µm Polyethersulfone (PES) membrane.[1] (PES has low protein/drug

binding compared to Nylon).[1]

Storage:

Use fresh or store at -20°C in aliquots. Avoid repeated freeze-thaw cycles which can

disrupt micelle stability.[1]

Protocol 2: High-Concentration Lipid/Cosmetic
Formulation
Application: Topical creams, hydrogels, or liposomal drug delivery.[1]

Rationale
In semi-solids, TPNa is stable against heat but sensitive to ionic strength. This protocol ensures

incorporation without "salting out."

Methodology
Phase Separation:

Prepare the water phase (polymer/hydrogel base).[1]
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Dissolve TPNa separately in a small volume of warm water (50°C) or a water/ethanol mix

(90:10).[1]

Incorporation Point:

Add the predissolved TPNa solution to the formulation during the cool-down phase

(approx. 40–45°C).[1]

Why? Adding it to the hot oil phase (>70°C) is unnecessary due to its water solubility, and

adding it as a dry powder to a viscous gel risks clumping.[1]

Chelation Guard:

If the formulation contains free divalent cations (

,

), add a chelating agent (e.g., Disodium EDTA at 0.1%).[1]

Mechanism:[1][3][9] Divalent cations can crosslink the phosphate heads, causing

precipitation of Calcium-Tocopherol Phosphate salts.[1]

Mechanistic Visualization
The following diagram illustrates the solubility equilibrium and the critical impact of pH on the

stability of the TPNa system.
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Caption: Solubility dynamics of TPNa. Note the reversible micelle formation versus the

irreversible precipitation in acidic conditions.

Quality Control & Troubleshooting
QC Metrics Table
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Parameter Acceptance Criteria Method

Visual Appearance
Clear to slightly opalescent; No

particulates
Visual Inspection

pH 7.0 – 9.0 pH Meter/Strip

UV Absorbance nm UV-Vis Spectrophotometry

Stability
>24 hours at RT (protected

from light)
Time-course observation

Troubleshooting Guide
Problem: Solution turns cloudy immediately upon adding to cell media.

Cause: The media is likely acidic or contains high levels of Calcium/Magnesium without

chelation.

Fix: Pre-dilute TPNa in PBS before adding to media, or verify media pH.

Problem: Powder is sticky and hard to weigh.

Cause: Hygroscopic moisture absorption.

Fix: Equilibrate the vial to room temperature before opening to prevent condensation. Use

anti-static weighing boats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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